Cas no 1226487-92-8 (1-(E)-2-phenylethenesulfonyl-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine)

• Product Name: 1-(E)-2-phenylethenesulfonyl-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine
• CAS No: 1226487-92-8
• MF: C₁₉H₁₉N₃O₃S₂
• MW: 401.502461671829
• CID: 6220509
• PubChem ID: 49675816
• Update Time: 2025-07-17

1-(E)-2-phenylethenesulfonyl-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(E)-2-phenylethenesulfonyl-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine
• VU0645064-1
• F5491-0223
• 2-[1-[(E)-2-phenylethenyl]sulfonylpiperidin-3-yl]-5-thiophen-2-yl-1,3,4-oxadiazole
• 1226487-92-8
• AKOS024510900
• 2-(1-(Styrylsulfonyl)piperidin-3-yl)-5-(thiophen-2-yl)-1,3,4-oxadiazole
• 1-[(E)-2-phenylethenesulfonyl]-3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]piperidine
• (E)-2-(1-(styrylsulfonyl)piperidin-3-yl)-5-(thiophen-2-yl)-1,3,4-oxadiazole

• Inchi： 1S/C19H19N3O3S2/c23-27(24,13-10-15-6-2-1-3-7-15)22-11-4-8-16(14-22)18-20-21-19(25-18)17-9-5-12-26-17/h1-3,5-7,9-10,12-13,16H,4,8,11,14H2/b13-10+
• InChI Key： IPDDDQQWADSBFP-JLHYYAGUSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCCC(C2=NN=C(C3=CC=CS3)O2)C1)(=O)=O

Computed Properties

• Exact Mass: 401.08678382g/mol
• Monoisotopic Mass: 401.08678382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 1-(E)-2-phenylethenesulfonyl-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine

Comprehensive Overview of 1-(E)-2-phenylethenesulfonyl-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine (CAS No. 1226487-92-8)

The compound 1-(E)-2-phenylethenesulfonyl-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine (CAS No. 1226487-92-8) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique molecular structure, featuring a 1,3,4-oxadiazole core linked to a piperidine moiety and a thiophene ring, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel heterocyclic compounds like 1-(E)-2-phenylethenesulfonyl-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine has surged, driven by advancements in drug discovery and organic electronics. The 1,3,4-oxadiazole ring, in particular, is known for its electron-withdrawing properties, which are crucial for designing organic semiconductors and photovoltaic materials. This aligns with the growing interest in sustainable energy solutions, where such compounds could play a pivotal role in next-generation solar cells.

From a medicinal chemistry perspective, the piperidine and thiophene components of this compound are frequently explored for their pharmacophoric properties. The sulfonyl group further enhances its potential as a protease inhibitor or kinase modulator, which are hot topics in oncology and inflammatory disease research. Given the rise of personalized medicine, the ability to tailor such molecules for specific therapeutic targets is a key area of investigation.

Synthetic accessibility is another critical factor contributing to the popularity of 1-(E)-2-phenylethenesulfonyl-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine. Modern green chemistry techniques, such as microwave-assisted synthesis and catalyst-free reactions, have made it easier to produce this compound with high yield and purity. This is particularly relevant in an era where sustainable synthesis practices are prioritized to minimize environmental impact.

In summary, 1-(E)-2-phenylethenesulfonyl-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine (CAS No. 1226487-92-8) represents a versatile and innovative compound with broad applications in both life sciences and material engineering. Its unique structural features and functional groups make it a valuable subject for ongoing research, particularly in the context of drug development and renewable energy technologies.